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Compound of Interest

Compound Name: 9-Anthraldehyde hydrazone

Cat. No.: B15378616 Get Quote

This technical guide provides an in-depth overview of 9-Anthraldehyde hydrazone, a

chemical compound of interest to researchers, scientists, and professionals in drug

development and materials science. This document outlines its chemical and physical

properties, provides a detailed experimental protocol for its synthesis, and explores its potential

applications based on the broader activities of the hydrazone chemical class.

Core Compound Data
Quantitative data for 9-Anthraldehyde hydrazone is summarized in the table below for easy

reference.
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Property Value Reference

CAS Number 7512-18-7 [1][2]

Molecular Formula C₁₅H₁₂N₂ [3]

Molecular Weight 220.27 g/mol [3]

Melting Point 125-126°C [1]

IUPAC Name
(E)-anthracen-9-

ylmethylidenehydrazine
[4]

Synonyms

9-Anthracenecarboxaldehyde

hydrazone, Anthracene-9-

carbaldehyde hydrazone

[1]

Synthesis of 9-Anthraldehyde Hydrazone
The synthesis of 9-Anthraldehyde hydrazone is typically achieved through a condensation

reaction between 9-Anthraldehyde and hydrazine monohydrate. Below is a detailed

experimental protocol based on established laboratory methods.

Experimental Protocol: Synthesis of 9-Anthraldehyde
Hydrazone
Materials:

9-Anthraldehyde

Hydrazine monohydrate (64-65%)

Absolute Ethanol

Procedure:

To a solution of 9-anthraldehyde (1.06 g, 5.16 mmol) in 10 ml of absolute ethanol at room

temperature, add 3 ml of 64% - 65% hydrazine monohydrate (618.4 mmol).[5]

Heat the reaction mixture under reflux for 2 hours.[5]
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After the reflux period, cool the mixture to room temperature.

Filter the resulting precipitate to collect the yellow powder.

Recrystallize the crude product from ethanol to yield pure 9-Anthraldehyde hydrazone as a

yellow solid.[5]

The following diagram illustrates the workflow for the synthesis of 9-Anthraldehyde
hydrazone.
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Synthesis Workflow for 9-Anthraldehyde Hydrazone
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Caption: Synthesis of 9-Anthraldehyde Hydrazone.

Spectroscopic Data
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The chemical structure of 9-Anthraldehyde hydrazone has been confirmed by various

spectroscopic methods. The following data has been reported for this compound:

¹H NMR (500 MHz, CDCl₃) δ ppm: 8.80 (s, 1H), 8.49 (d, J = 8.7 Hz, 2H), 8.43 (s, 1H), 8.00

(d, J = 8.1 Hz, 2H), 7.55–7.44 (m, 4H), 5.91 (s, 2H).[5]

¹³C NMR (126 MHz, CDCl₃) δ ppm: 140.94, 131.42, 129.96, 128.84, 128.30, 126.73, 126.28,

125.53, 125.22, 125.16.[5]

FTIR-ATR (cm⁻¹): 3363 (NH₂), 1620.80 (C=N).[5]

Potential Applications and Biological Activities of
Hydrazones
While specific biological activities and signaling pathway modulations for 9-Anthraldehyde
hydrazone are not extensively documented in publicly available literature, the broader class of

hydrazone compounds is well-known for a wide range of pharmacological properties. These

activities suggest potential areas of investigation for 9-Anthraldehyde hydrazone.

Hydrazone derivatives have demonstrated significant therapeutic potential, including

antimicrobial, antioxidant, and anticancer activities.[6] The hydrazone moiety (-NHN=CH-) is a

key feature in several established drugs, such as the antitubercular agent isoniazid and the

antibacterial nifuroxazide.[6][7]

The diverse biological activities reported for hydrazone-containing compounds include:

Antimicrobial and Antifungal: Effective against various bacterial and fungal strains.[8]

Anticancer: Some hydrazones exhibit cytotoxic effects against cancer cell lines.[6][8]

Anti-inflammatory and Analgesic: Demonstrated pain-relieving and anti-inflammatory

properties.[8]

Anticonvulsant and Antidepressant: Activity in models of epilepsy and depression has been

observed.[8]
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Antimalarial and Antitubercular: Efficacy against the parasites and bacteria responsible for

these diseases.[8]

The diagram below illustrates the potential therapeutic applications stemming from the general

biological activities of the hydrazone class of compounds.

Potential Therapeutic Applications of Hydrazone Derivatives
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Caption: Potential Applications of Hydrazones.

In addition to potential pharmaceutical applications, 9-Anthraldehyde hydrazone has been

utilized as a building block in materials science. For instance, it has been used in the synthesis

of novel azine compounds for the development of functional materials with specific electronic

and optical properties.[5] The anthracene moiety in 9-Anthraldehyde hydrazone makes it a

precursor for fluorescent dyes and pigments.[9]

Conclusion
9-Anthraldehyde hydrazone is a readily synthesizable compound with well-characterized

physical and spectroscopic properties. While specific biological data for this compound is

limited, its chemical class, the hydrazones, is associated with a broad spectrum of

pharmacological activities, suggesting that 9-Anthraldehyde hydrazone could be a valuable

candidate for further investigation in drug discovery and development. Furthermore, its utility in

the synthesis of novel organic materials highlights its importance in the field of materials

science. Further research is warranted to explore the specific biological activities and potential

therapeutic applications of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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